![molecular formula C10H18N4O2 B2882990 5-amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide CAS No. 1856045-28-7](/img/structure/B2882990.png)
5-amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a pyrazole derivative that has shown promising results in various biological studies.
Scientific Research Applications
5-amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide has shown potential therapeutic applications in various biological studies. It has been studied for its anti-inflammatory, analgesic, and antitumor properties. Additionally, it has been investigated for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of 5-amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide is not fully understood. However, studies have shown that it may act by inhibiting the activity of certain enzymes and proteins involved in the inflammatory response and tumor growth. It may also modulate neurotransmitter levels in the brain, which could potentially lead to its use in treating neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and analgesic effects. It has also been shown to inhibit the growth of tumor cells in vitro and in vivo. Additionally, it has been investigated for its potential use in treating neurological disorders due to its ability to modulate neurotransmitter levels in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 5-amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide in lab experiments is its potential therapeutic applications. Its anti-inflammatory, analgesic, and antitumor properties make it a promising compound for further investigation. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to develop effective treatments.
Future Directions
There are several future directions for the research of 5-amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide. One area of interest is its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further investigation into its anti-inflammatory and antitumor properties could lead to the development of new therapeutic agents. Finally, understanding the compound's mechanism of action could provide insights into the development of more effective treatments.
Synthesis Methods
The synthesis of 5-amino-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide involves the reaction of 3-methoxypropylamine with ethyl 2-cyanoacetate, followed by the addition of hydrazine hydrate and subsequent reaction with ethyl chloroacetate. The resulting product is further reacted with ammonium acetate to yield the final compound.
properties
IUPAC Name |
5-amino-1-ethyl-N-(3-methoxypropyl)pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N4O2/c1-3-14-9(11)7-8(13-14)10(15)12-5-4-6-16-2/h7H,3-6,11H2,1-2H3,(H,12,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQOLEGMTFAOFKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)C(=O)NCCCOC)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.